Cas no 1018283-85-6 (4-(pyrrolidine-1-sulfonyl)butanoic acid)

• Product Name: 4-(pyrrolidine-1-sulfonyl)butanoic acid
• CAS No: 1018283-85-6
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• CID: 4567561
• PubChem ID: 28513434
• Update Time: 2025-06-08

4-(pyrrolidine-1-sulfonyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidine-1-sulfonyl)butanoic acid
• 4-(pyrrolidine-1-sulfonyl)butanoicacid
• G56567
• 1018283-85-6
• AKOS009206264
• 4-pyrrolidin-1-ylsulfonylbutanoic acid
• Z351064364
• CS-0250232
• EN300-50180

• Inchi： 1S/C8H15NO4S/c10-8(11)4-3-7-14(12,13)9-5-1-2-6-9/h1-7H2,(H,10,11)
• InChI Key： PGJFODMCZUGNGA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCS(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 221.072179g/mol
• Monoisotopic Mass: 221.072179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 221.28g/mol
• XLogP3: -0.1
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: 131-135 °CEnamineEN300-50180
• Boiling Point: 417.6±47.0 °C at 760 mmHg
• Flash Point: 206.4±29.3 °C
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

4-(pyrrolidine-1-sulfonyl)butanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(pyrrolidine-1-sulfonyl)butanoic acid

Recent Advances in the Study of 4-(Pyrrolidine-1-sulfonyl)butanoic Acid (CAS 1018283-85-6)

4-(Pyrrolidine-1-sulfonyl)butanoic acid (CAS 1018283-85-6) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a versatile intermediate in the synthesis of bioactive molecules and its direct biological activities. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic applications, and pharmacological potential.

One of the key areas of investigation has been the compound's utility in the development of enzyme inhibitors. Researchers have demonstrated that 4-(pyrrolidine-1-sulfonyl)butanoic acid serves as a critical building block for the synthesis of inhibitors targeting carbonic anhydrases (CAs), a family of enzymes implicated in various diseases, including cancer and glaucoma. The sulfonamide moiety of the compound is particularly effective in binding to the zinc ion in the active site of CAs, making it a promising scaffold for drug development.

In addition to its role in enzyme inhibition, recent studies have explored the compound's potential as an anti-inflammatory agent. Preliminary in vitro and in vivo experiments have shown that derivatives of 4-(pyrrolidine-1-sulfonyl)butanoic acid exhibit significant anti-inflammatory activity by modulating the NF-κB signaling pathway. These findings suggest that the compound could be further optimized for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic versatility of 4-(pyrrolidine-1-sulfonyl)butanoic acid has also been a focal point of recent research. Novel synthetic routes have been developed to improve the yield and purity of the compound, facilitating its use in large-scale pharmaceutical production. For instance, a recent study published in the Journal of Medicinal Chemistry reported a one-pot synthesis method that significantly reduces the number of steps required to produce the compound, thereby lowering production costs and environmental impact.

Despite these promising developments, challenges remain in the clinical translation of 4-(pyrrolidine-1-sulfonyl)butanoic acid and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the compound's unique chemical structure and broad biological activity make it a valuable candidate for future drug discovery efforts.

In conclusion, 4-(pyrrolidine-1-sulfonyl)butanoic acid (CAS 1018283-85-6) represents a multifaceted tool in chemical biology and medicinal chemistry. Its applications range from enzyme inhibition to anti-inflammatory therapy, and ongoing research continues to uncover new potential uses. As synthetic methodologies advance and our understanding of its biological mechanisms deepens, this compound is poised to play an increasingly important role in the development of novel therapeutics.